Cas no 887892-15-1 (3-{1,1'-biphenyl-4-amido}-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-{1,1'-biphenyl-4-amido}-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide
• CAS No: 887892-15-1
• MF: C₂₉H₂₂N₂O₄
• MW: 462.495987415314
• CID: 6089879
• PubChem ID: 16814340
• Update Time: 2025-08-05

3-{1,1'-biphenyl-4-amido}-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-{1,1'-biphenyl-4-amido}-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3-[([1,1'-biphenyl]-4-ylcarbonyl)amino]-N-(2-methoxyphenyl)-
• 887892-15-1
• 3-([1,1'-biphenyl]-4-ylcarboxamido)-N-(2-methoxyphenyl)benzofuran-2-carboxamide
• F0666-0199
• AKOS024594196
• 3-{[1,1'-biphenyl]-4-amido}-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide
• N-(2-methoxyphenyl)-3-[(4-phenylbenzoyl)amino]-1-benzofuran-2-carboxamide

• Inchi： 1S/C29H22N2O4/c1-34-25-14-8-6-12-23(25)30-29(33)27-26(22-11-5-7-13-24(22)35-27)31-28(32)21-17-15-20(16-18-21)19-9-3-2-4-10-19/h2-18H,1H3,(H,30,33)(H,31,32)
• InChI Key： WKRLRULASDEVPD-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(C2=CC=C(C3=CC=CC=C3)C=C2)=O)=C1C(NC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 462.15795719g/mol
• Monoisotopic Mass: 462.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 548.0±50.0 °C(Predicted)
• pka: 11.58±0.70(Predicted)

Additional information on 3-{1,1'-biphenyl-4-amido}-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide

3-{1,1'-Biphenyl-4-amido}-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide (CAS No 887892-15-1)

The compound 3-{1,1'-biphenyl-4-amido}-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide, identified by the CAS registry number CAS No 887892-15-1, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of amides, specifically featuring a benzofuran moiety and a biphenyl group, which are key structural elements contributing to its unique properties.

The molecular structure of this compound is characterized by a benzofuran ring system, which is fused with a benzene ring and contains an oxygen atom. The benzofuran moiety is further substituted at the 3-position with a biphenyl amide group and at the 2-position with an N-(2-methoxyphenyl) substituent. These substituents not only enhance the molecule's stability but also impart specific electronic and steric properties that are crucial for its functionality.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. The presence of the biphenyl group and the methoxyphenyl substituent suggests that this molecule may exhibit significant pharmacological activity. Researchers have explored its potential as a candidate for drug development, particularly in targeting specific enzymes or receptors involved in various pathological conditions.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the formation of the benzofuran ring followed by substitution reactions to introduce the amide and methoxyphenyl groups. The use of modern synthetic techniques, such as Suzuki coupling or Buchwald-Hartwig amination, has enabled chemists to achieve high yields and excellent purity levels.

The chemical properties of CAS No 887892-15-1 make it an interesting candidate for further investigation in material science applications. Its aromatic system and electron-withdrawing groups may contribute to its use in organic electronics or as a precursor for advanced materials. Additionally, its stability under various conditions makes it suitable for long-term storage and transportation.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its impact on ecosystems. Preliminary studies suggest that it undergoes hydrolytic cleavage under specific conditions, leading to the formation of less complex molecules. However, further research is required to fully understand its environmental fate and toxicity profile.

In conclusion, 3-{1,1'-biphenyl-4-amido}-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide (CAS No 887892-15-1) represents a promising compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and pharmacological studies, positions it as a valuable asset in both academic research and industrial development.